Cas no 1324-53-4 (2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2))
1324-53-4 structure
Product Name:2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2)
CAS No:1324-53-4
MF:C32H36N2Na2O8S2
MW:686.746388435364
CID:143314
PubChem ID:164815
Update Time:2025-04-19
2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2)
- 2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, so...
- Acid Blue 138
- C.I. Acid blue 138
- Carbolan Blue B
- disodium 1-amino-4-(4-dodecylsulphonatoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
- Kayanol milling blue bw
- Milling Blue BW
- Nylomine Acid Blue C-G
- Weak Acid Blue BS
- Best Acid Milling Blue BW
- Brilliant Blue BS
- C.I. 62075
- Carbolan Blue BS
- Kapron Blue BS
- C.I.62075
- Milling Blue BW
- NS00045422
- Disodium 1-amino-4-(4-dodecyl-2-sulfonatoanilino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
- disodium;1-amino-4-(4-dodecyl-2-sulfonatoanilino)-9,10-dioxoanthracene-2-sulfonate
- DTXSID80927665
- 1324-53-4
- EINECS 215-377-9
-
- Inchi: 1S/C32H38N2O8S2.2Na/c1-2-3-4-5-6-7-8-9-10-11-14-21-17-18-24(26(19-21)43(37,38)39)34-25-20-27(44(40,41)42)30(33)29-28(25)31(35)22-15-12-13-16-23(22)32(29)36;;/h12-13,15-20,34H,2-11,14,33H2,1H3,(H,37,38,39)(H,40,41,42);;/q;2*+1/p-2
- InChI Key: WIWGQTZNHNTAOB-UHFFFAOYSA-L
- SMILES: S(C1=C(C=CC(=C1)CCCCCCCCCCCC)NC1C=C(C(=C2C(C3C=CC=CC=3C(C=12)=O)=O)N)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 664.18900
- Monoisotopic Mass: 686.170847
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 46
- Rotatable Bond Count: 13
- Complexity: 1150
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 203
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 200.52000
- LogP: 9.21780
2-Anthracenesulfonicacid, 1-amino-4-[(4-dodecylsulfophenyl)amino]-9,10-dihydro-9,10-dioxo-, sodiumsalt (1:2) Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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